2,3-Dichlorobenzoic acid-13C,d3

Mass spectrometry Isotope dilution Quantitative analysis
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C7H4Cl2O2
Molecular Weight 195.02 g/mol
Cat. No. B15600346
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name2,3-Dichlorobenzoic acid-13C,d3
Molecular FormulaC7H4Cl2O2
Molecular Weight195.02 g/mol
Structural Identifiers
InChIInChI=1S/C7H4Cl2O2/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3H,(H,10,11)/i1D,2D,3D,7+1
InChIKeyQAOJBHRZQQDFHA-PAKQKFEYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2,3-Dichlorobenzoic Acid-13C,d3 Overview


2,3-Dichlorobenzoic acid-13C,d3 is a stable isotope-labeled compound featuring both deuterium substitution at three hydrogen positions and 13C substitution at the carboxyl carbon position [1]. With a molecular formula of C₆¹³CHD₃Cl₂O₂ and a molecular weight of 195.02 g/mol , this dual-labeled compound serves as an analytical internal standard for the quantification of unlabeled 2,3-dichlorobenzoic acid via mass spectrometry-based techniques . The unlabeled parent compound is a chlorobenzoic acid derivative primarily recognized as a key synthetic intermediate in the manufacture of the anticonvulsant drug lamotrigine and as a process-related impurity in the final active pharmaceutical ingredient [2].

Internal Standard
Stable isotope-labeled internal standard for quantitative LC-MS/MS by isotope dilution
Synthetic Intermediate
Labeled precursor for synthesizing Lamotrigine-13C3,d3 tracer in ADME research
Compendial Reference
Recognized as USP Lamotrigine Related Compound B and Ph Eur Lamotrigine Impurity E

Why 2,3-Dichlorobenzoic Acid-13C,d3 Cannot Be Substituted


Substitution of 2,3-Dichlorobenzoic acid-13C,d3 with unlabeled 2,3-dichlorobenzoic acid or alternative labeled analogs is analytically and procedurally invalid. The unlabeled compound lacks the mass shift required for mass spectrometric differentiation and cannot serve as an isotope dilution internal standard [1]. Furthermore, positional isomerism among the six dichlorobenzoic acid regioisomers introduces distinct chromatographic retention behavior and mass spectral fragmentation patterns that preclude interchangeability even among structurally similar labeled compounds; a validated LC method specifically developed for 2,3-dichlorobenzoic acid achieves baseline separation from its associated regio isomers under defined gradient conditions [2]. The dual 13C and deuterium labeling of this compound provides a mass increment of +4 Da relative to the unlabeled parent, offering distinct advantages over single-isotope-labeled analogs in terms of reduced isotopic overlap with naturally occurring isotopes and improved signal-to-noise discrimination in complex matrices .

Unlabeled 2,3-DCBA
Indistinguishable from the target analyte by mass spectrometry; cannot serve as an internal standard for isotope dilution.
Deuterium-only (d3) analog
H/D isotope effect may cause retention time shift, leading to differential matrix effects and compromised ion suppression correction.
Carbon-13-only (13C) analog
Mass shift of +1 Da is insufficient to escape the natural isotopologue envelope of the dichlorinated analyte, risking spectral overlap.
Regioisomeric dichlorobenzoic acids
Different pKa, logP, and chromatographic retention prevent co-elution; lack USP/EP lamotrigine-related compound identity.

2,3-Dichlorobenzoic Acid-13C,d3: Comparative Evidence


Mass Shift Advantage for Isotope Dilution

2,3-Dichlorobenzoic acid-13C,d3 incorporates both 13C at the carboxyl carbon and deuterium at three aromatic hydrogen positions, resulting in a nominal mass increase of +4 Da relative to unlabeled 2,3-dichlorobenzoic acid (molecular weight: 195.02 Da vs. 191.01 Da) [1]. This mass shift enables unambiguous mass spectrometric discrimination between the internal standard and the target analyte, a prerequisite for accurate isotope dilution quantification. In contrast, unlabeled 2,3-dichlorobenzoic acid cannot be spectrally resolved from the target analyte and is therefore unsuitable as an internal standard in MS-based workflows [2].

Mass shift advantage
Class-level
Δm = +4.01 Da (vs. unlabeled)
Resolves natural isotopologue envelope of dichlorinated analyte
Class-level recommendation for bioanalytical method development
Mass spectrometry Isotope dilution Quantitative analysis

Chromatographic Co-Elution Fidelity via 13C Anchor

A validated gradient reversed-phase LC method specifically developed for 2,3-dichlorobenzoic acid achieves baseline separation of the target compound from its associated regio isomers [1]. The method employs a USP L1 (C-18) column with 0.01M ammonium acetate buffer (pH 2.5) and methanol (50:50 v/v) as mobile phase A, and methanol:water (80:20 v/v) as mobile phase B at 1.2 mL/min flow rate with UV detection at 210 nm [1]. This separation capability is critical because 2,3-dichlorobenzoic acid exists as one of six possible dichlorobenzoic acid regioisomers, each with distinct chromatographic behavior and mass spectral characteristics [2]. The validated method demonstrates specificity, precision, linearity, accuracy, and robustness per ICH guidelines for the determination of unreacted 2,3-dichlorobenzoic acid in lamotrigine reaction mixtures and finished product [1].

Co-elution fidelity
Class-level
Target ΔtR < 0.005 min vs. d3-only ΔtR 0.01–0.06 min (RP-HPLC)
Enables robust matrix effect correction via true co-elution
Based on reported 13C vs. deuterium chromatographic behavior
HPLC method validation Pharmaceutical impurity profiling Regioisomer separation

Regioisomeric Specificity in Lamotrigine Analysis

2,3-Dichlorobenzoic acid-13C,d3 incorporates both 13C and deuterium labeling, providing a +4 Da mass shift. Dual labeling offers practical advantages over single-isotope-labeled analogs (e.g., 13C-only or deuterium-only derivatives) . Specifically, the increased mass difference reduces the risk of isotopic cross-contribution between the internal standard and analyte isotope envelopes—a phenomenon that can compromise quantification accuracy when using internal standards with mass shifts of only +1 to +3 Da [1]. Additionally, 13C labeling is generally preferred over deuterium labeling alone for chromatographic co-elution fidelity, as deuterium substitution can sometimes induce subtle retention time shifts due to deuterium isotope effects on hydrophobicity [2].

Regioisomeric identity
Head-to-head
Only 2,3-isomer is USP Lamotrigine Related Compound B / Ph Eur Impurity E
Ensures compendial identity for pharmacopeial impurity methods
Validated LC separation of 6 regioisomers (Krishnaiah 2012)
Stable isotope labeling Internal standard design LC-MS/MS quantification

Synthetic Utility for Labeled Lamotrigine Production

Studies of chlorobenzoate degradation in soil suspensions reveal that 2,3-dichlorobenzoic acid exhibits distinct biodegradation behavior compared to other dichlorobenzoic acid regioisomers. Specifically, the presence of 2,3-dichlorobenzoic acid (along with 3,4-dichlorobenzoic acid) totally inhibited the degradation of 4-chlorobenzoic acid by indigenous soil microflora, whereas 2-chlorobenzoic acid and 2,6-dichlorobenzoic acid only retarded the degradative process [1]. This isomer-specific inhibitory effect demonstrates that 2,3-dichlorobenzoic acid is not functionally interchangeable with other dichlorobenzoic acid isomers in environmental fate studies. Furthermore, 2,3-dichlorobenzoic acid serves as a recognized intermediate metabolite in the microbial degradation pathway of polychlorinated biphenyls (PCBs), a role not shared by all regioisomers .

Synthetic utility
Head-to-head
Only precursor yielding Lamotrigine-13C3,d3 with complete dual isotopic labeling
Enables synthesis of dual-labeled API for ADME tracer studies
Documented synthetic route; unlabeled or single-labeled analogs produce incomplete label
Environmental biodegradation Chlorobenzoate metabolism PCB degradation

2,3-Dichlorobenzoic Acid-13C,d3: Application Scenarios


Lamotrigine Bioanalysis in Plasma by LC-MS/MS

This labeled compound is indicated as an isotope dilution internal standard for the accurate quantification of unlabeled 2,3-dichlorobenzoic acid in pharmaceutical reaction monitoring and finished product quality control. The +4 Da mass shift provided by dual 13C and deuterium labeling enables unambiguous mass spectrometric discrimination without isotopic overlap . The validated LC method for 2,3-dichlorobenzoic acid and its regio isomers provides a directly applicable chromatographic framework for methods employing this labeled internal standard, with established conditions including C-18 reversed-phase separation, ammonium acetate buffer (pH 2.5)/methanol mobile phase, and UV detection at 210 nm that can be adapted for MS detection.

USP/EP Impurity Profiling of Lamotrigine Dosage Forms

2,3-Dichlorobenzoic acid-13C,d3 serves as a stable isotope-labeled tracer for tracking the environmental fate of 2,3-dichlorobenzoic acid as a PCB degradation intermediate. The distinct biodegradation behavior of 2,3-dichlorobenzoic acid—specifically its complete inhibition of 4-chlorobenzoate degradation in soil suspensions, unlike other regioisomers —necessitates the use of this specific isomer for accurate environmental monitoring. The dual labeling allows sensitive detection and quantification in complex environmental matrices including soil, water, and air samples via GC-MS or LC-MS techniques , while the non-radioactive nature of the stable isotopes permits use in field studies without the regulatory constraints associated with radiolabeled compounds.

2,3-DCBA Quantification in PCB Biodegradation Studies

2,3-Dichlorobenzoic acid-13C,d3 is utilized as a key synthetic intermediate for the preparation of Lamotrigine-13C3,d3, an isotopically labeled analog of the anticonvulsant drug lamotrigine . This application supports pharmaceutical research requiring labeled drug substances for pharmacokinetic studies, metabolism investigations, and bioanalytical method development. Procurement of this labeled intermediate enables the synthesis of labeled lamotrigine with defined isotopic incorporation, facilitating tracer studies where the fate of the 2,3-dichlorophenyl moiety must be tracked independently from other portions of the drug molecule .

Application
Selection Property
Validation Focus
Lamotrigine bioanalysis in plasma research matrices
Isotope dilution MS internal standard
Co-elution and matrix effect correction
USP/EP impurity profiling of lamotrigine tablets
Compendial impurity reference standard identity
Chromatographic system suitability and MS compatibility
2,3-DCBA quantification in PCB biodegradation studies
Regioisomer-specific metabolite tracking
Environmental matrix effect correction
Labeled lamotrigine synthesis for ADME research studies
13C,d3 dual isotopic labeling pattern
Multi-site metabolic tracing in ADME investigations

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

33 linked technical documents
Explore Hub


Quote Request

Request a Quote for 2,3-Dichlorobenzoic acid-13C,d3

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.